Cas no 52773-49-6 (1H-Imidazo[4,5-d]-1,2,3-triazine, 4-chloro-)

• Product Name: 1H-Imidazo[4,5-d]-1,2,3-triazine, 4-chloro-
• CAS No: 52773-49-6
• MF: C₄H₂ClN₅
• MW: 155.545177936554
• CID: 358844
• PubChem ID: 5525687
• Update Time: 2025-04-19

1H-Imidazo[4,5-d]-1,2,3-triazine, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-d]-1,2,3-triazine, 4-chloro-
• 4-chloro-5H-imidazo[4,5-d]triazine
• 52773-49-6
• 4-CHLORO-1H-IMIDAZO[4,5-D][1,2,3]TRIAZINE
• AKOS005221525
• SCHEMBL5479715
• DTXSID90420612
• 4-chloroimidazo[4,5-d]-1,2,3-triazine

• Inchi： 1S/C4H2ClN5/c5-3-2-4(7-1-6-2)9-10-8-3/h1H,(H,6,7,8,9)
• InChI Key： DLGUQJMHVBPJQD-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=NN=1)N=CN2

Computed Properties

• Exact Mass: 155.00006
• Monoisotopic Mass: 154.9998728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• PSA: 61.47